Cas no 5832-70-2 (Pentanedioic acid,2-cyano-3-methyl-, 1,5-diethyl ester)

• Product Name: Pentanedioic acid,2-cyano-3-methyl-, 1,5-diethyl ester
• CAS No: 5832-70-2
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 372895
• PubChem ID: 251234
• Update Time: 2025-04-19

Pentanedioic acid,2-cyano-3-methyl-, 1,5-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-cyano-3-methyl-, 1,5-diethyl ester
• diethyl 2-cyano-3-methylpentanedioate
• diethyl 2-cyano-3-methyl-pentanedioate
• 2-Cyan-3-methyl-glutarsaeure-diaethylester
• 2-Cyan-3-methyl-glutarsaeure-diethylester
• 2-cyano-3-methyl-glutaric acid diethyl ester
• 3-Methyl-2-cyan-glutarsaeure-diethylester
• AC1L5JE1
• AC1Q6506
• AR-1I4442
• CTK5A8163
• cyano-2 methyl-3 glutarate d'ethyle
• Diethyl-1-cyano-2-methylglutarat
• NCIOpen2_003472
• NSC166633
• NSC71509
• NSC-71509
• NSC-166633
• 5832-70-2
• DTXSID20290860
• SCHEMBL9311847

• Inchi： 1S/C11H17NO4/c1-4-15-10(13)6-8(3)9(7-12)11(14)16-5-2/h8-9H,4-6H2,1-3H3
• InChI Key： MJBWBQHWBRDLIR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C(C)CC(=O)OCC)=O

Computed Properties

• Exact Mass: 227.11581
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.39
• LogP: 1.27858